molecular formula C10H11NO2S B8536485 6-methyl-pyrrolo[2,1-b]thiazole-7-carboxylic Acid Ethyl Ester

6-methyl-pyrrolo[2,1-b]thiazole-7-carboxylic Acid Ethyl Ester

Cat. No.: B8536485
M. Wt: 209.27 g/mol
InChI Key: HKPQCVYKLJFNRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-methyl-pyrrolo[2,1-b]thiazole-7-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11NO2S

Molecular Weight

209.27 g/mol

IUPAC Name

ethyl 6-methylpyrrolo[2,1-b][1,3]thiazole-7-carboxylate

InChI

InChI=1S/C10H11NO2S/c1-3-13-10(12)8-7(2)6-11-4-5-14-9(8)11/h4-6H,3H2,1-2H3

InChI Key

HKPQCVYKLJFNRU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C2N(C=CS2)C=C1C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere a solution of dimethylzinc in toluene (1.2 M, 19.1 mL) is added to a mixture of 6-bromo-pyrrolo[2,1-b]thiazole-7-carboxylic acid ethyl ester (11.4 mmol) and [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.23 mmol, complex with CH2Cl2) in dioxane (35 mL). The mixture is heated to reflux for 2 h, stirred at RT for 12 h and diluted by addition of MeOH (2.3 mL) and TBME. The mixture is washed with aq. HCl (1.0 M) and water, dried over MgSO4, concentrated in vacuo and purified by FC (gradient: heptane to heptane/EtOAc 8/2) to give the desired product. LC-MS: tR=0.91 min; [M+H]+=210.0.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-bromo-pyrrolo[2,1-b]thiazole-7-carboxylic acid ethyl ester
Quantity
11.4 mmol
Type
reactant
Reaction Step One
Quantity
19.1 mL
Type
solvent
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
0.23 mmol
Type
catalyst
Reaction Step One
Name
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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